Cas no 911714-38-0 (5-(1H-Indol-5-ylmethylene)-2-thioxo-4-thiazolidinone)

• Product name: 5-(1H-Indol-5-ylmethylene)-2-thioxo-4-thiazolidinone
• CAS No: 911714-38-0
• MF: C₁₂H₈N₂OS₂
• MW: 260.33472
• CID: 1960862
• PubChem ID: 135541471

5-(1H-Indol-5-ylmethylene)-2-thioxo-4-thiazolidinone Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 5-(1H-indol-5-ylmethylene)-2-thioxo-, (5Z)-
• 911714-38-0
• 4-hydroxy-5-[(E)-indol-5-ylidenemethyl]-3H-1,3-thiazole-2-thione
• 4-Thiazolidinone, 5-(1H-indol-5-ylmethylene)-2-thioxo-
• 5-(1H-Indol-5-ylmethylene)-2-thioxo-4-thiazolidinone

• Inchi： InChI=1S/C12H8N2OS2/c15-11-10(17-12(16)14-11)6-7-1-2-9-8(5-7)3-4-13-9/h1-6,15H,(H,14,16)/b7-6+
• InChI Key： KGALBIOUCFTNAP-VOTSOKGWSA-N
• SMILES： C1=CC2=NC=CC2=CC1=CC3=C(NC(=S)S3)O

Computed Properties

• Exact Mass: 260.00780523Da
• Monoisotopic Mass: 260.00780523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų